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Compound of Interest

Compound Name: IR-792 perchlorate

Cat. No.: B1518422

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
IR-792 perchlorate, a near-infrared cyanine dye. The information is intended to support
researchers, scientists, and professionals in drug development in the safe handling and use of
this compound.

Chemical and Physical Properties

IR-792 perchlorate is a gold-green crystalline powder.[1] Key physical and chemical properties
are summarized in the table below.

Property Value Reference
CAS Number 207399-10-8 [11[2]
Molecular Formula C42H49CIN204S [1][2]
Molecular Weight 713.37 g/mol [2]
Appearance Gold, green powder, crystalline  [1]

Melting Point 201 - 203 °C [11[2]
Solubility No data available [1]

Amax 792 nm [2]
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Hazard Identification and Toxicology

Specific quantitative toxicological data for IR-792 perchlorate, such as LD50 and LC50 values,
are not available.[1] The toxicological properties of this specific compound have not been
thoroughly investigated.[3] However, the safety considerations for IR-792 perchlorate are
informed by the known hazards of its two main components: the cyanine dye structure and the
perchlorate anion.

Perchlorate Anion Toxicity

The primary toxicological concern with perchlorate salts is their effect on the thyroid gland.[4][5]
Perchlorate competitively inhibits the sodium-iodide symporter (NIS), which is responsible for
iodide uptake into the thyroid.[6][7] This can disrupt the production of thyroid hormones, which
are crucial for metabolism and development.[5][6]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1518422?utm_src=pdf-body
https://www.ampac.us/wp-content/uploads/2023/08/Sodium_Perchlorate_Solution_SDS.pdf
https://www.chemicalbook.com/msds/ir-792-perchlorate.htm
https://www.benchchem.com/product/b1518422?utm_src=pdf-body
https://wwwn.cdc.gov/tsp/ToxFAQs/ToxFAQsDetails.aspx?faqid=893&toxid=181
https://19january2017snapshot.epa.gov/sites/production/files/2014-03/documents/ffrrofactsheet_contaminant_perchlorate_january2014_final.pdf
https://www.researchgate.net/publication/285078155_Toxicology_of_Perchlorate
https://www.mdpi.com/1660-4601/6/4/1418
https://19january2017snapshot.epa.gov/sites/production/files/2014-03/documents/ffrrofactsheet_contaminant_perchlorate_january2014_final.pdf
https://www.researchgate.net/publication/285078155_Toxicology_of_Perchlorate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Bloodstream

Guaid D

/
/, o«
/Competitive
Uptake / P

/' Inhibition
/

ThyréigFollic#/{ar Cell

Sodium-Iodide
Symporter (NIS)

Iodide (I-)

Thyroid Hormone
Production (T3, T4)

Click to download full resolution via product page

Cyanine Dye Toxicity

General safety precautions for handling cyanine dyes should be followed. While specific toxicity
data for IR-792 is unavailable, some cyanine dyes can cause skin and eye irritation.[8]
Inhalation of dust should be avoided.

Handling Precautions and Personal Protective
Equipment (PPE)

Given the unknown specific toxicity of IR-792 perchlorate, cautious handling is essential. The
following procedures are recommended.
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Engineering Controls

o Work in a well-ventilated area. For procedures that may generate dust, use a chemical fume
hood.

Personal Protective Equipment

o Eye Protection: Wear chemical safety goggles that meet government standards such as
NIOSH (US) or EN 166 (EU).[1]

o Hand Protection: Handle with gloves.[1] Nitrile gloves are a suitable option. Gloves must be
inspected before use and removed using the proper technique to avoid skin contact.[1]

» Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen.
o Skin Contact: In case of skin contact, wash off with soap and plenty of water.[1]

o Eye Contact: Flush eyes with water as a precaution.[1]

 Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

[1]

In all cases of exposure, seek medical attention if symptoms persist.

Storage and Disposal

o Storage: Store in a cool place. Keep the container tightly closed in a dry and well-ventilated
place.[1] Sigma-Aldrich recommends storage at room temperature.[4]

» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
environmental regulations.

Experimental Protocols
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Detailed experimental protocols for the toxicological assessment of IR-792 perchlorate are not
publicly available. Researchers planning to use this compound should develop their own
protocols based on the intended application and the safety information provided in this guide.
Any in vivo studies should be conducted under approved animal care and use protocols.

Conclusion

While specific toxicological data for IR-792 perchlorate is lacking, a conservative approach to
handling based on the known hazards of perchlorates and general safety practices for cyanine
dyes is recommended. Adherence to the handling precautions and use of appropriate personal
protective equipment outlined in this guide will help to minimize the risk of exposure and ensure
a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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